Cas no 145736-65-8 (3,4-Dimethoxyphenyl-thioacetamide)

• Product Name: 3,4-Dimethoxyphenyl-thioacetamide
• CAS No: 145736-65-8
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD04973333
• CID: 230379
• PubChem ID: 2734829
• Update Time: 2025-04-19

3,4-Dimethoxyphenyl-thioacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioamide,3,4-dimethoxy-
• 2-(3,4-DIMETHOXY)-THIOACETAMIDE
• 2-(3,4-dimethoxyphenyl)ethanethioamide
• 3 4-Dimethoxyphenylthioacetamide
• 2-(3,4-Dimethoxyphenyl)-thioacetamide
• 3,4-Dimethoxyphenylthioacetamid
• Benzeneethanethioamide,3,4-dimethoxy
• 3,4-DIMETHOXYPHENYL-THIOACETAMIDE
• 3,4-Dimethoxyphenylthioacetamide,98%
• DTXSID90370522
• Z235363001
• J-008146
• A808405
• 145736-65-8
• EN300-34582
• CS-0216153
• MFCD04973333
• 2-(3,4-dimethoxy)thioacetamide
• FT-0643384
• AS-44313
• VFA73665
• Benzeneethanethioamide, 3,4-dimethoxy-
• 3,4-dimethoxyphenylthioacetamide
• AKOS000199052
• DB-042804
• A10508
• 3,4-Dimethoxyphenyl-thioacetamide

• MDL： MFCD04973333
• Inchi： 1S/C10H13NO2S/c1-12-8-4-3-7(6-10(11)14)5-9(8)13-2/h3-5H,6H2,1-2H3,(H2,11,14)
• InChI Key： NUJVMJMQHGZBDK-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 211.06700
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: 135-138 °C
• Boiling Point: 348.0±52.0 °C at 760 mmHg
• Flash Point: 164.3±30.7 °C
• PSA: 76.57000
• LogP: 2.23270
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-Dimethoxyphenyl-thioacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-20/22
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes